Cas no 101394-53-0 (1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)-)
101394-53-0 structure
Product Name:1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)-
CAS No:101394-53-0
MF:C22H26O8
MW:418.437047481537
CID:1131729
PubChem ID:23056690
Update Time:2025-04-20
1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)-
- 1,4-bis(3,4,5-trimethoxyphenyl)butane-1,4-dione
- SCHEMBL9828028
- DTXSID80630102
- 101394-53-0
-
- Inchi: 1S/C22H26O8/c1-25-17-9-13(10-18(26-2)21(17)29-5)15(23)7-8-16(24)14-11-19(27-3)22(30-6)20(12-14)28-4/h9-12H,7-8H2,1-6H3
- InChI Key: WIHPXSZYTZBECI-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(C(=C(C=1)OC)OC)OC)CCC(C1C=C(C(=C(C=1)OC)OC)OC)=O
Computed Properties
- Exact Mass: 418.162768g/mol
- Monoisotopic Mass: 418.162768g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 11
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 418.4g/mol
- XLogP3: 2.7
- Topological Polar Surface Area: 89.5Ų
1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
101394-53-0 (1,4-Butanedione, 1,4-bis(3,4,5-trimethoxyphenyl)-) Related Products
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- 178445-83-5(3-(3,4-Dimethoxyphenyl)-1-(3-hydroxyphenyl)propan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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